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Compound of Interest

Compound Name: Iron(III) oxalate hexahydrate

Cat. No.: B1143021 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of

iron(III) oxalate hexahydrate (Fe₂(C₂O₄)₃·6H₂O). It details the decomposition pathway,

presents quantitative data from thermal analysis, outlines relevant experimental protocols, and

visualizes key processes. This document is intended to be a valuable resource for

professionals working with this compound in various research and development settings.

Introduction to Iron(III) Oxalate Hexahydrate
Iron(III) oxalate hexahydrate is a coordination complex with the chemical formula

Fe₂(C₂O₄)₃·6H₂O. It is a yellow-green powder that finds applications as a catalyst, particularly

in photo-Fenton-like processes for the degradation of organic pollutants. Understanding its

thermal stability and decomposition pathway is crucial for its synthesis, storage, and

application, especially when thermal processes are involved.

The thermal decomposition of hydrated metal oxalates is a multi-step process that typically

begins with dehydration, followed by the decomposition of the anhydrous oxalate to form metal

oxides and gaseous products like carbon monoxide and carbon dioxide. The precise nature of

the final products can be influenced by the experimental atmosphere (e.g., inert or oxidative).
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The thermal decomposition of iron(III) oxalate hexahydrate proceeds through a series of

distinct stages. While specific temperature ranges can vary slightly depending on experimental

conditions such as heating rate and atmosphere, the general pathway is as follows:

Dehydration: The initial stage involves the loss of the six water molecules of hydration. This

process typically occurs at relatively low temperatures.

Decomposition to Iron(II) Oxalate: The anhydrous iron(III) oxalate then undergoes an internal

redox reaction where the iron(III) is reduced to iron(II), and the oxalate is oxidized, releasing

carbon dioxide. This results in the formation of iron(II) oxalate (FeC₂O₄).

Decomposition of Iron(II) Oxalate: The final stage is the decomposition of iron(II) oxalate into

iron oxides and carbon monoxide. In an inert atmosphere, the primary product is often

iron(II) oxide (FeO), which may disproportionate into metallic iron (Fe) and magnetite (Fe₃O₄)

at higher temperatures. In an oxidative atmosphere, the final product is typically iron(III)

oxide (α-Fe₂O₃).

The following diagram illustrates the general thermal decomposition pathway in an inert

atmosphere.
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Caption: General pathway for the thermal decomposition of Iron(III) Oxalate Hexahydrate.

Quantitative Thermal Analysis Data
The following table summarizes the key temperature ranges and mass losses associated with

the thermal decomposition of iron(III) oxalate hydrates. It is important to note that the data

presented is based on studies of closely related hydrates, such as the tetrahydrate, and the

values for the hexahydrate are expected to be similar.[1]
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Decomposit
ion Stage

Temperatur
e Range
(°C)

Mass Loss
(%) -
Theoretical

Mass Loss
(%) -
Observed

Gaseous
Products

Solid
Product

Dehydration 30 - 210 ~22.4
Varies with

hydrate
H₂O

Anhydrous

Fe₂(C₂O₄)₃

Decompositio

n to FeC₂O₄
210 - 300 ~18.3 ~18 CO₂ FeC₂O₄

Decompositio

n of FeC₂O₄
300 - 450 ~29.9 ~30 CO FeO (initially)

Note: The observed mass loss can be influenced by factors such as heating rate and

atmospheric conditions. The final decomposition products of FeO can further react at higher

temperatures.

Experimental Protocols
Synthesis of Iron(III) Oxalate Hexahydrate (Illustrative
Protocol)
A common method for synthesizing iron(III) oxalate involves the reaction of an iron(III) salt with

an oxalate source.

Materials:

Iron(III) chloride hexahydrate (FeCl₃·6H₂O)

Potassium oxalate monohydrate (K₂C₂O₄·H₂O)

Deionized water

Ethanol

Procedure:

Prepare an aqueous solution of iron(III) chloride hexahydrate.
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Prepare a separate aqueous solution of potassium oxalate monohydrate.

Slowly add the potassium oxalate solution to the iron(III) chloride solution with constant

stirring.

A yellow-green precipitate of iron(III) oxalate hexahydrate will form.

Continue stirring for a designated period to ensure complete precipitation.

Filter the precipitate using vacuum filtration.

Wash the precipitate with deionized water to remove any soluble impurities, followed by a

wash with ethanol to aid in drying.

Dry the product in a desiccator at room temperature.

Thermogravimetric Analysis (TGA) Protocol
Thermogravimetric analysis is a standard technique used to determine the thermal stability and

decomposition temperatures of materials.

Instrumentation:

A calibrated thermogravimetric analyzer (TGA)

Procedure:

Sample Preparation: Accurately weigh approximately 5-10 mg of the dried iron(III) oxalate
hexahydrate powder into a TGA crucible (e.g., alumina or platinum). Ensure the sample is

evenly distributed at the bottom of the crucible.

Instrument Setup: Place the crucible in the TGA furnace.

Atmosphere: Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow

rate (e.g., 20-50 mL/min) to prevent oxidative decomposition.

Temperature Program: Heat the sample from ambient temperature to a final temperature of

approximately 600-800°C at a constant heating rate (e.g., 10°C/min).
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Data Acquisition: Record the sample mass as a function of temperature. The instrument's

software will typically generate a thermogram (mass vs. temperature) and a derivative

thermogram (rate of mass loss vs. temperature), which helps in identifying the precise

temperatures of decomposition events.

Application: Catalytic Role in Photo-Fenton
Processes
Iron(III) oxalate is an effective catalyst in photo-Fenton and photo-Fenton-like processes for the

degradation of organic pollutants. The mechanism involves the photoreduction of Fe(III) to

Fe(II), which then reacts with an oxidant (like hydrogen peroxide) to generate highly reactive

hydroxyl radicals (•OH) that degrade the pollutants.

The following diagram illustrates the catalytic cycle of iron(III) oxalate in a photo-Fenton-like

reaction.
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Catalytic Cycle of Iron(III) Oxalate in Photo-Fenton Process
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Caption: Simplified catalytic cycle of iron(III) oxalate in a photo-Fenton-like process.

Conclusion
This technical guide has provided a detailed overview of the thermal decomposition of iron(III)
oxalate hexahydrate. The multi-step decomposition process, involving dehydration and

subsequent oxalate breakdown, has been outlined, and quantitative data from thermal analysis

has been presented. Standardized experimental protocols for the synthesis and

thermogravimetric analysis of this compound have also been detailed. Furthermore, a key
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application of iron(III) oxalate as a catalyst in advanced oxidation processes has been

illustrated. This comprehensive information serves as a valuable resource for scientists and

researchers in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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